Cas no 97872-06-5 (1,2-Benzisoxazole-3-acetamide,5-methyl-N-(1-methyl-1-phenylethyl)-)

• Product name: 1,2-Benzisoxazole-3-acetamide,5-methyl-N-(1-methyl-1-phenylethyl)-
• CAS No: 97872-06-5
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 814323
• PubChem ID: 176668

1,2-Benzisoxazole-3-acetamide,5-methyl-N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-acetamide,5-methyl-N-(1-methyl-1-phenylethyl)-
• 2-(5-methyl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
• 2-(5-Methyl-1,2-benzoxazol-3-yl)-N-(1-methyl-1-phenylethyl)acetamide
• 1,2-Benzisoxazole-3-acetamide, 5-methyl-N-(1-methyl-1-phenylethyl)-
• 97872-06-5
• DTXSID80243317

• Inchi： InChI=1S/C19H20N2O2/c1-13-9-10-17-15(11-13)16(21-23-17)12-18(22)20-19(2,3)14-7-5-4-6-8-14/h4-11H,12H2,1-3H3,(H,20,22)
• InChI Key： HGLPKXBMKBZGJJ-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)ON=C2CC(=O)NC(C)(C)C3=CC=CC=C3

Computed Properties

• Exact Mass: 308.152
• Monoisotopic Mass: 308.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.16
• Boiling Point: 542.3°C at 760 mmHg
• Flash Point: 281.8°C
• Refractive Index: 1.596